Cas no 155558-21-7 (Ethyl 2-(4-iodophenyl)propanoate)

• Product Name: Ethyl 2-(4-iodophenyl)propanoate
• CAS No: 155558-21-7
• MF: C₁₁H₁₃IO₂
• MW: 304.124195814133
• CID: 2116086
• Update Time: 2023-08-04

Ethyl 2-(4-iodophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-iodophenyl)propanoate
• Ethyl 2-(4-iodophenyl)propanoate

• Inchi： 1S/C11H13IO2/c1-3-14-11(13)8(2)9-4-6-10(12)7-5-9/h4-8H,3H2,1-2H3
• InChI Key： HRVASSPVJDKKMN-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C(=O)OCC)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Topological Polar Surface Area: 26.3